Cas no 1157013-31-4 (N-(3-methylbutyl)oxan-4-amine)

• Product Name: N-(3-methylbutyl)oxan-4-amine
• CAS No: 1157013-31-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5186522
• PubChem ID: 43608389
• Update Time: 2026-03-05

N-(3-methylbutyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)oxan-4-amine
• n-Isopentyltetrahydro-2h-pyran-4-amine
• 2H-Pyran-4-amine, tetrahydro-N-(3-methylbutyl)-

• Inchi： 1S/C10H21NO/c1-9(2)3-6-11-10-4-7-12-8-5-10/h9-11H,3-8H2,1-2H3
• InChI Key： APESNJJZKYJTJW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3

Additional information on N-(3-methylbutyl)oxan-4-amine

Professional Introduction to N-(3-methylbutyl)oxan-4-amine (CAS No. 1157013-31-4)

N-(3-methylbutyl)oxan-4-amine, with the chemical formula C₇H₁₇NO, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1157013-31-4, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an oxane ring substituted with an amine group and a 3-methylbutyl side chain, which contributes to its distinctive chemical behavior and reactivity.

The oxane ring, a six-membered cyclic ether, is a key structural feature that influences the compound's solubility, stability, and interaction with biological targets. The presence of the amine group (–NH₂) makes N-(3-methylbutyl)oxan-4-amine a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. The 3-methylbutyl side chain adds another layer of complexity, affecting both the physical properties and the potential biological activity of the compound.

In recent years, N-(3-methylbutyl)oxan-4-amine has been studied for its potential role in pharmaceutical applications. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may have therapeutic value. Specifically, researchers have explored its utility as a building block for more complex molecules with targeted biological effects. The compound's ability to undergo various chemical modifications makes it a valuable asset in medicinal chemistry.

One of the most promising areas of research involving N-(3-methylbutyl)oxan-4-amine is its application in the synthesis of novel drugs. The oxane ring's stability and the amine group's reactivity provide multiple points for functionalization, allowing chemists to design molecules with specific pharmacological profiles. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The 3-methylbutyl side chain also plays a critical role in determining the compound's pharmacokinetic properties. This moiety can influence solubility, permeability, and metabolic stability, all of which are essential factors in drug design. By modifying this side chain, researchers can fine-tune the compound's behavior in biological systems, potentially enhancing its efficacy and reducing side effects.

Recent advancements in computational chemistry have further facilitated the study of N-(3-methylbutyl)oxan-4-amine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations have been instrumental in identifying promising derivatives and optimizing their structures for better biological activity. Such computational approaches are becoming increasingly integral to drug discovery processes.

In addition to its pharmaceutical applications, N-(N-(3-methylbutyl)oxan-4-amine) has shown potential in materials science. Its unique structural features make it a candidate for developing new polymers or specialty chemicals with tailored properties. For example, researchers have explored its use in creating polymers with enhanced thermal stability or biodegradability. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of N-(3-methylbutyl)oxan-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on an oxirane precursor followed by functional group transformations to introduce the 3-methylbutyl side chain. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales.

The safety profile of N-(3-methylbutyl)oxan-4-amine is another important consideration in its application. While preliminary studies suggest that it is well-tolerated under controlled conditions, further research is needed to fully understand its toxicological properties. Comprehensive safety assessments are essential before it can be used in clinical settings or commercial products.

The future directions for research on N-(N-(3-methylbutyl)oxan-4-amine) are promising and multifaceted. Ongoing studies aim to explore new synthetic pathways that could improve its production efficiency and cost-effectiveness. Additionally, researchers are investigating novel derivatives with enhanced biological activity for therapeutic applications. Collaborative efforts between academia and industry are likely to accelerate these developments.

In conclusion, N-(3-methylbutyl)oxan-4-amine (CAS No. 1157013-31-4) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable intermediate for drug development and a candidate for innovative materials. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in scientific advancements.